molecular formula C11H8BrNO3 B6186353 methyl 5-bromo-4-hydroxyquinoline-2-carboxylate CAS No. 495407-26-6

methyl 5-bromo-4-hydroxyquinoline-2-carboxylate

Cat. No. B6186353
CAS RN: 495407-26-6
M. Wt: 282.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Methyl 5-bromo-4-hydroxyquinoline-2-carboxylate” is a chemical compound with the CAS Number: 495407-26-6 . It has a molecular weight of 282.09 and is typically stored at room temperature . The compound is usually in the form of a powder .


Synthesis Analysis

The synthesis of quinoline compounds, such as “methyl 5-bromo-4-hydroxyquinoline-2-carboxylate”, has been a subject of interest in the field of synthetic organic chemistry . Classical synthesis protocols like Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach have been used for the construction of the principal quinoline scaffold . Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions are also useful for the construction and functionalization of this compound .


Molecular Structure Analysis

The molecular structure of “methyl 5-bromo-4-hydroxyquinoline-2-carboxylate” is characterized by a double-ring structure containing a benzene ring fused with a pyridine moiety . The InChI code for this compound is 1S/C11H8BrNO3/c1-16-11(15)8-5-9(14)10-6(12)3-2-4-7(10)13-8/h2-5H,1H3,(H,13,14) .


Physical And Chemical Properties Analysis

“Methyl 5-bromo-4-hydroxyquinoline-2-carboxylate” is a powder that is stored at room temperature . It has a molecular weight of 282.09 .

Safety and Hazards

The safety information for “methyl 5-bromo-4-hydroxyquinoline-2-carboxylate” includes several hazard statements: H302, H315, H319, H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-bromo-4-hydroxyquinoline-2-carboxylate involves the bromination of 4-hydroxyquinoline-2-carboxylic acid followed by esterification with methyl alcohol.", "Starting Materials": [ "4-hydroxyquinoline-2-carboxylic acid", "Bromine", "Methyl alcohol", "Sodium hydroxide", "Sulfuric acid", "Water" ], "Reaction": [ "Step 1: Dissolve 4-hydroxyquinoline-2-carboxylic acid in sulfuric acid and water mixture.", "Step 2: Add bromine dropwise to the mixture while stirring at room temperature.", "Step 3: After the addition of bromine, heat the mixture to 80-90°C for 2-3 hours.", "Step 4: Cool the mixture and add sodium hydroxide solution to adjust the pH to 7-8.", "Step 5: Extract the product with ethyl acetate and wash with water.", "Step 6: Dry the organic layer with anhydrous sodium sulfate.", "Step 7: Concentrate the organic layer and dissolve the residue in methyl alcohol.", "Step 8: Add sulfuric acid to the methyl alcohol solution and heat to reflux for 2-3 hours.", "Step 9: Cool the mixture and extract the product with ethyl acetate.", "Step 10: Wash the organic layer with water and dry with anhydrous sodium sulfate.", "Step 11: Concentrate the organic layer and purify the product by column chromatography to obtain methyl 5-bromo-4-hydroxyquinoline-2-carboxylate." ] }

CAS RN

495407-26-6

Product Name

methyl 5-bromo-4-hydroxyquinoline-2-carboxylate

Molecular Formula

C11H8BrNO3

Molecular Weight

282.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.